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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzothiazole

Cat. No.: B160904

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Amino-6-nitrobenzothiazole (CAS No. 6285-57-0). The information is compiled from Safety
Data Sheets (SDS), regulatory information, and available toxicological studies to ensure safe
laboratory practices.

Hazard Identification and Classification

2-Amino-6-nitrobenzothiazole is classified as a hazardous substance. The following table
summarizes its classification under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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Hazard Statement

Hazard Class Category Signal Word
(H-code)
o H302: Harmful if )
Acute Toxicity, Oral 4 Warning
swallowed
. H312: Harmful in )
Acute Toxicity, Dermal 4 ) ) Warning
contact with skin
Acute Toxicity, )
) H332: Harmful if ]
Inhalation 4 ) Warning
] inhaled
(dusts/mists)
Skin H315: Causes skin ]
N 2 o Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o 2 S Warning
Damage/Eye lrritation eye irritation
Specific Target Organ
o ] H335: May cause )
Toxicity (Single 3 Warning

Exposure)

respiratory irritation

Precautionary Statements (P-codes): P261, P280, P301+P312, P302+P352, P304+P340,

P305+P351+P338[1][2].

Toxicological Data

While specific oral LD50 and inhalation LC50 values for 2-Amino-6-nitrobenzothiazole are

not readily available in the public domain, its GHS classification as Category 4 for these routes

indicates a moderate level of acute toxicity. The available quantitative data for dermal toxicity is

presented below.

. Classificati
Parameter Species Route Value Reference
on
Acute Dermal ] >2000 mg/kg -
Rabbit Dermal Not Classified [3]

LD50

body weight
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Experimental Protocols

The safety classifications of 2-Amino-6-nitrobenzothiazole are based on standard
toxicological testing protocols, likely following OECD guidelines. Below are detailed
methodologies for key experiments.

Acute Dermal Toxicity Study (as per OECD Guideline
402)

o Objective: To determine the acute dermal median lethal dose (LD50) of the test substance.
o Test Animals: Healthy, young adult rabbits (one male and one female initially).

o Dosage: A single dose of 2000 mg/kg body weight is applied to the intact skin.

e Procedure:

o The test substance is applied uniformly over a shaved area of approximately 10% of the
body surface.

o The application site is covered with a porous gauze dressing and a non-irritating tape,
creating a semi-occluded dressing.

o The exposure period is 24 hours.
o After exposure, any residual test substance is removed.
e Observations:

o Animals are observed for mortality, clinical signs of toxicity, and behavioral changes
immediately after dosing and periodically for 14 days.

o Body weights are recorded before the test and weekly thereafter.
o At the end of the observation period, a gross necropsy is performed on all animals.

o Results for 2-Amino-6-nitrobenzothiazole: No mortality was observed, and the acute
dermal LD50 was determined to be greater than 2000 mg/kg. No signs of dermal irritation
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were noted[3].

Acute SKkin Irritation/Corrosion Study (as per OECD
Guideline 404)

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.
Test Animals: Three young adult New Zealand White rabbits.
Procedure:

o A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small area of
shaved, intact skin.

o The application site is covered with a semi-occlusive dressing for a 4-hour exposure
period.

o After exposure, the dressing and any remaining test substance are removed.
Observations:

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Dermal reactions are scored according to a standardized grading system.

Results for 2-Amino-6-nitrobenzothiazole: No dermal corrosion or irritation was observed
in any of the tested animals. The skin irritation score was calculated as "0.00" for all animals,
leading to the conclusion that the substance is not classified as a skin irritant under GHS
criteria[4].

Bacterial Reverse Mutation Test (Ames Test) (as per
OECD Guideline 471)

» Objective: To assess the mutagenic potential of a chemical by its ability to induce reverse
mutations in amino acid-requiring strains of Salmonella typhimurium and Escherichia coli.

o Methodology:
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o Tester Strains: A set of bacterial strains with known mutations in the histidine (S.
typhimurium) or tryptophan (E. coli) operon are used.

o Exposure: The test substance, at various concentrations, is mixed with the bacterial tester
strains in the presence and absence of a metabolic activation system (S9 mix from rat
liver).

o Plating: The mixture is plated on a minimal agar medium that lacks the specific amino acid
required by the tester strain.

e Evaluation:
o The plates are incubated for 48-72 hours.

o The number of revertant colonies (colonies that have regained the ability to synthesize the
required amino acid) is counted.

o A substance is considered mutagenic if it causes a dose-dependent increase in the
number of revertant colonies compared to the negative control.

o Specific Results for 2-Amino-6-nitrobenzothiazole: While the SDS for this compound states
"Mutagenic Effects: No information available”, the general class of nitroaromatic compounds
is known to have mutagenic potential, often following metabolic activation[5]. Specific Ames
test results for 2-Amino-6-nitrobenzothiazole were not found in the reviewed literature.

Safety and Handling Precautions
First-Aid Measures
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Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

Inhalation ) ) o o )
breathing, give artificial respiration. Get medical
attention if you feel unwell[3].

Wash off immediately with soap and plenty of

Skin Contact water while removing all contaminated clothes

and shoes. Get medical attention[3].

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact )
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention[3][6].

Clean mouth with water. Do NOT induce
Ingestion vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell[3][6].

Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or chemical
foam[3].

» Specific Hazards: When heated to decomposition, it may emit toxic fumes of carbon
monoxide, carbon dioxide, nitrogen oxides (NOx), and sulfur oxides[3].

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear[3].

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation. Do not breathe dust[3].

e Environmental Precautions: Should not be released into the environment.
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e Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust[3].

Handling and Storage

o Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly
after handling. Do not eat, drink, or smoke when using this product[3].

o Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.
Store away from incompatible materials[3].

e Incompatible Materials: Strong oxidizing agents and strong acids.

Exposure Controls and Personal Protection

» Engineering Controls: Use only outdoors or in a well-ventilated area. Ensure that eyewash
stations and safety showers are close to the workstation location.

» Personal Protective Equipment (PPE):

o

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

o

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

[¢]

Skin and Body Protection: Wear protective clothing.

o

Respiratory Protection: When dusts are generated, a NIOSH/MSHA approved respirator is
recommended.

Physical and Chemical Properties
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Property Value

Appearance Yellow to orange crystalline powder
Molecular Formula C7HsN302S

Molecular Weight 195.20 g/mol

Melting Point 247 - 252 °C (476.6 - 485.6 °F)
Boiling Point No information available

Flash Point No information available

Solubility in Water Insoluble

Stability and Reactivity

Reactivity: No information available.

Chemical Stability: Stable under normal conditions][3].
Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents, Strong acids|[3].

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (CO2), Sulfur oxides|[3].

Logical Relationships and Workflows

The following diagrams illustrate key safety workflows for handling 2-Amino-6-

nitrobenzothiazole.
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Immediate First Aid

Exposure Event

Move to Fresh Air
Inhalation ™| Artificial Respiration if needed If feeling unwell

. Wash with Soap & Water If irritati )
Skin Contact Remove Contaminated Clothing imitation persists Medical Attention
\ 4

Seek Medical Attention

If irritation persists

Eye Contact »| Rinse with Water (15 min)
Remove Contact Lenses

If feeling unwell

Ingestion o Rinse Mouth
Do NOT Induce Vomiting

Click to download full resolution via product page

First Aid Response to Exposure
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Ensure Adequate Ventilation

:

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

:

Avoid Dust Formation

:

Sweep or Shovel Spill

:

Place in Suitable, Closed
Container for Disposal

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Accidental Spill Cleanup Procedure
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Cellular Toxicity

Metabolic Activation (e.g., in Liver) Formation of DNA Adducts Mutagenesis / Genotoxicity
2-Amino-6-nitrobenzothiazole _{ Enzymatic Nitroreduction Formation of Reactive Intermediates |»~

Enters Cell
(Nitroaromatic Compound) (e.g., by Nitroreductases) (Nitroso, Hydroxylamine derivatives) [
Generation of Reactive
Oxygen Species (ROS)

Click to download full resolution via product page

General Toxicological Pathway for Nitroaromatic Compounds

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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